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Compound of Interest

Compound Name: (R)-2-Methylpiperazine

Cat. No.: B1662055 Get Quote

An In-depth Technical Guide to the Safe Handling of (R)-2-Methylpiperazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-2-
Methylpiperazine, a key intermediate in pharmaceutical synthesis. The following sections

detail its hazardous properties, required handling precautions, and emergency procedures,

adhering to stringent safety protocols essential in research and development environments.

Hazard Identification and Classification
(R)-2-Methylpiperazine is classified as a hazardous substance and requires careful handling.

It is a flammable solid that can cause severe skin burns and serious eye damage. It may also

lead to respiratory irritation.[1][2][3][4]

GHS Hazard Classification:

Flammable Solids: Category 1 / Category 2[1][3][4]

Skin Corrosion/Irritation: Category 1B / Category 2[1][3]

Serious Eye Damage/Eye Irritation: Category 1 / Category 2[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]

[4]
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Signal Word: Danger[1][2][3][4]

Hazard Statements:

H228: Flammable solid.[2][3][4]

H314: Causes severe skin burns and eye damage.[1][4][5]

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of (R)-2-Methylpiperazine is provided

in the table below.

Property Value Reference

Molecular Formula C5H12N2 [1][2]

Molecular Weight 100.16 g/mol [1][2]

Appearance
White to light yellow crystalline

powder or solid.[2][6]
[2][6]

Melting Point 91-93 °C [3][6][7][8]

Boiling Point 155 °C at 763 mmHg [2][9]

Flash Point 65 °C (149 °F) - closed cup [2][3][8]

Solubility
Soluble in water (78 g/100 mL

at 25 °C) and acetone.[2][9]
[2][9]

Hygroscopicity
Hygroscopic, absorbs moisture

from the air.[1][2][9][10]
[1][2][9][10]
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Toxicological Information
The toxicological data for 2-Methylpiperazine, the racemate of (R)-2-Methylpiperazine, is

summarized below. The toxicological properties of the (R)-enantiomer have not been fully

investigated, and it should be handled with the same precautions as the racemate.[1]

Toxicity Metric Value Species Reference

LD50 Oral 2030 mg/kg Rat [11][12]

LC50 Freshwater Fish
1830 - 2740 mg/L,

96h

Pimephales promelas

(fathead minnow)
[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk. The following workflow

outlines the necessary steps for safely managing (R)-2-Methylpiperazine in a laboratory

setting.

Caption: Logical workflow for risk assessment and safe handling of (R)-2-Methylpiperazine.

Handling Precautions:

Personal Contact: Avoid all personal contact, including inhalation of dust.[11][12] Do not

breathe dust, fumes, gas, mist, vapors, or spray.[1]

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.[1]

[11] Ensure eyewash stations and safety showers are readily accessible.[1][10]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][12] Use

explosion-proof and non-sparking tools and equipment.[1][13] Ground and bond containers

and receiving equipment.[1][12]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke when using this product.[11][12] Contaminated work clothing should not be allowed

out of the workplace and must be laundered before reuse.[11][12]

Storage Conditions:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[11]

The substance is hygroscopic; protect from moisture.[1][10]

Store in a locked-up, corrosives, and flammables area.[1][13]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling (R)-2-Methylpiperazine.

Protection Type Specification Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A full face

shield may be necessary.

[1][10][11]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure. An apron or full

protective suit may be required

for significant exposure.

[1][10][11]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator. A full-face respirator

may be required.

[1][10][13]
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First-Aid Measures
Immediate action is required in case of exposure.

Exposure Route First-Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[1][10][11][12]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower for at

least 15 minutes. Wash off with

soap and plenty of water. Seek

immediate medical attention.

[1][10][11][12]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[1][10][11][12]

Ingestion

Rinse mouth. DO NOT induce

vomiting. Never give anything

by mouth to an unconscious

person. Call a physician or

poison control center

immediately.

[1][10][11]

Accidental Release and Fire-Fighting Measures
Accidental Release:
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Minor Spill: Clean up spills immediately. Avoid dust formation.[11][12] Use non-sparking tools

to sweep up and shovel the material into a suitable container for disposal.[1][11]

Major Spill: Evacuate personnel and move upwind.[11][12] Wear full protective clothing and a

self-contained breathing apparatus.[11][12] Prevent entry into drains or waterways.[11][12]

Fire-Fighting:

Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[1][14] Water spray

may be used to cool containers.[14]

Hazards: Flammable solid.[1][11] May form explosive mixtures with air.[11] Containers may

explode when heated.[1][14] Hazardous combustion products include nitrogen oxides (NOx),

carbon monoxide (CO), and carbon dioxide (CO2).[1][14]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][14]

Experimental Protocols for Safety Data
Determination
The quantitative safety data presented in this guide are determined using standardized,

internationally recognized experimental protocols. Below are summaries of the methodologies

for key toxicological and physical hazard endpoints.

Acute Toxicity Testing
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General Workflow for Acute Toxicity Testing

Preparation

Dosing & Observation

Analysis & Reporting

Test Substance Preparation
(dissolved/suspended in vehicle)

Dose Administration
(Oral, Dermal, or Inhalation)

Animal Acclimatization
(e.g., rats, min. 5 days)

Observation Period
(Typically 14 days)

Monitor for:
- Mortality

- Clinical signs of toxicity
- Body weight changes

Gross Necropsy
(All animals)

Data Analysis
(e.g., LD50/LC50 calculation)

Classification & Reporting
(According to GHS)

Click to download full resolution via product page

Caption: Generalized workflow for acute toxicity studies as per OECD guidelines.

Acute Oral Toxicity (OECD Guidelines 420, 423, 425): These methods are used to determine

the adverse effects occurring shortly after oral administration of a single dose of the

substance.[7][15]
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Principle: The substance is administered to fasted animals (typically rats) in a stepwise

procedure.[16][17]

Methodology: Groups of animals are given a single dose of the chemical by gavage.[15]

[16] Doses are selected based on a preliminary sighting study.[16] Animals are observed

for mortality and clinical signs of toxicity for at least 14 days.[17] The LD50 (the dose

expected to cause death in 50% of the animals) is then calculated.[15][17] All animals

undergo a gross necropsy at the end of the study.[15][17]

Acute Dermal Toxicity (OECD Guideline 402): This test assesses the health hazards from

short-term dermal exposure.[2][18][19][20]

Principle: The substance is applied to the skin of animals in a single dose.[19][21]

Methodology: The fur is removed from the dorsal area of the test animals (e.g., rats)

approximately 24 hours before the test.[21] The test substance is applied to the skin and

held in place with a porous gauze dressing for a 24-hour exposure period.[21] Animals are

then observed for 14 days for signs of toxicity and mortality.[21]

Acute Inhalation Toxicity (OECD Guideline 403): This guideline is used to evaluate the health

risks from short-term exposure to an airborne chemical.[6][12][14][22]

Principle: Animals are exposed to the test substance in the air for a defined period.[14][22]

Methodology: The test involves exposing animals (usually rats) for a fixed duration

(typically 4 hours) to the test substance as a gas, vapor, or aerosol in an inhalation

chamber.[14][22] Multiple concentration groups are used to determine the LC50 (the

concentration in air that causes death in 50% of the animals).[22] The observation period

is at least 14 days.[14]

Physicochemical Hazard Testing

Flash Point (ASTM E502, D93): This test determines the lowest temperature at which a liquid

can form an ignitable mixture in air.[9][10][23]

Principle: The sample is heated in a closed cup, and an ignition source is periodically

introduced into the vapor space.[23]
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Methodology: A specimen is placed in the cup of a Tag or Pensky-Martens closed-cup

tester and heated at a slow, constant rate.[23] An ignition source is directed into the cup at

regular temperature intervals. The flash point is the lowest temperature at which the

application of the ignition source causes the vapors above the specimen to ignite.[23]

Melting Point/Melting Range (OECD Guideline 102): This method determines the

temperature at which the substance transitions from a solid to a liquid.[3][5][13][24][25]

Principle: A small, representative sample is heated, and the temperature of phase

transition is observed.[3][5]

Methodology: Common methods include the capillary tube method, where the sample in a

capillary tube is heated in a liquid bath or metal block, and the temperatures at which

melting begins and is complete are recorded.[3][5][13] Other methods like differential

scanning calorimetry (DSC) can also be used.[5][24]

Boiling Point (OECD Guideline 103): This test determines the temperature at which a liquid's

vapor pressure equals the surrounding atmospheric pressure.[8][13][26][27]

Principle: The substance is heated, and the temperature at which it boils is measured.[8]

[26]

Methodology: Methods include distillation, dynamic methods that also measure vapor

pressure, and using an ebulliometer.[8][26] For the distillation method, the liquid is heated,

and the temperature of the vapor is measured as it condenses.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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